![molecular formula C14H19NO4 B554298 Cbz-N-methyl-L-valine CAS No. 42417-65-2](/img/structure/B554298.png)
Cbz-N-methyl-L-valine
Overview
Description
Cbz-N-methyl-L-valine is a valine derivative . It has been used as a reactant in the synthesis of a biologically active peptide . It is an important organic intermediate to synthesize substituted valine products .
Synthesis Analysis
This compound can be synthesized by reacting (S)-N-(Benzyloxycarbonyl)-N-methylvaline with various aryl amines in the presence of methanesulfonyl chloride and N-methylimidazole in dichloromethane . This reaction gives the corresponding arylamides in high yields without racemization under mild conditions .Molecular Structure Analysis
The molecular formula of this compound is C6H13NO2 . It has a molecular weight of 131.173 .Chemical Reactions Analysis
This compound has been used as a reactant in the synthesis of a biologically active cyclodepsipeptide destruxin E . It is also used in the synthesis of substituted phenethylamine derivatives .Physical And Chemical Properties Analysis
This compound is a white crystalline substance . It has a density of 1.0±0.1 g/cm3 . Its boiling point is 206.9±23.0 °C at 760 mmHg , and its melting point is 68-70 °C .Scientific Research Applications
Enzyme-Substrate Compounds
Cbz-N-methyl-L-valine has been studied in the context of enzyme-substrate compounds, specifically with chymotrypsin. Research by Botvinik, Kuranova, and Ivanov (1966) found enzyme-substrate compounds involving Cbz-L-valylchymotrypsin and Cbz-D-valylchymotrypsin, indicating its potential use in enzymatic studies and applications (Botvinik, Kuranova, & Ivanov, 1966).
Peptide Synthesis
White and Suttisintong (2013) utilized Cbz-protected (S)-valine in the synthesis of a tripeptide related to immunosuppressant sanglifehrins, demonstrating the utility of this compound in complex peptide synthesis (White & Suttisintong, 2013).
Cyclopeptide Alkaloids Synthesis
Wipf, Miller, and Grant (2000) explored the cyclodehydration of Cbz-valylthreonine methyl esters, a process relevant to the synthesis of cyclopeptide alkaloids. This research highlights the role of this compound derivatives in the synthesis of complex organic structures (Wipf, Miller, & Grant, 2000).
Organogel Formation
In the field of material science, N-Carbobenzoxy-L-Valine-Hexadecane Hydrazide, a derivative of this compound, has been synthesized by Wang et al. (2011) for use in thermally reversible physical supramolecular organogels, demonstrating the chemical's utility in novel material applications (Wang et al., 2011).
Chiral Cyclodipeptides Synthesis
Teng Da-wei (2013) synthesized chiral cyclodipeptides using N-Cbz proline and methyl L-valine, indicating the relevance of this compound in the synthesis of chiral compounds (Teng Da-wei, 2013).
Safety and Hazards
Cbz-N-methyl-L-valine is for R&D use only and not for medicinal, household, or other use . It is advised to avoid dust formation and avoid breathing vapors, mist, or gas . Personal protective equipment, including eyeshields, gloves, and type N95 (US) or type P1 (EN143) respirator filter, should be used .
Future Directions
Amino acids and amino acid derivatives like Cbz-N-methyl-L-valine have been commercially used as ergogenic supplements . They influence the secretion of anabolic hormones, supply fuel during exercise, mental performance during stress-related tasks, and prevent exercise-induced muscle damage . They are recognized to be beneficial as ergogenic dietary substances .
Mechanism of Action
Target of Action
Cbz-N-methyl-L-valine is a derivative of the amino acid valine, with a carboxybenzyl (Cbz) protecting group . The primary target of this compound is the amine group of amino acids, particularly in the context of peptide synthesis .
Mode of Action
The Cbz group in this compound acts as a protecting group for the amine functionality of amino acids during peptide synthesis . It can be installed and removed under relatively mild conditions . The removal of the Cbz group can be achieved using catalytic hydrogenation (Pd-C, H2) .
Biochemical Pathways
This compound is primarily used in the synthesis of peptides . It plays a crucial role in the formation of peptide bonds, which are the amide bonds that join together two amino acids . The Cbz group protects the amine group during the synthesis process, preventing unwanted side reactions .
Result of Action
This compound has been used as a reactant in the synthesis of biologically active peptides . For example, it has been used in the synthesis of a cyclodepsipeptide called destruxin E, which is a potent negative regulator of osteoclast morphology .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the installation and removal of the Cbz protecting group can be influenced by the pH and temperature of the reaction environment . Additionally, the compound’s stability and efficacy can be affected by storage conditions .
Biochemical Analysis
Biochemical Properties
Cbz-N-methyl-L-valine plays a significant role in biochemical reactions, particularly in the synthesis of peptides. It interacts with various enzymes and proteins during these processes. For instance, it has been used as a reactant in the synthesis of cyclodepsipeptide destruxin E, a potent negative regulator of osteoclast morphology . The interaction of this compound with enzymes involved in peptide synthesis, such as proteases and peptidases, is crucial for its incorporation into larger peptide chains. These interactions typically involve the formation of peptide bonds, where the Cbz group serves as a protecting group to prevent unwanted side reactions.
Cellular Effects
This compound influences various cellular processes, particularly those related to protein synthesis and modification. In cells, it can affect the function of ribosomes and other components of the protein synthesis machinery. By incorporating into peptides, this compound can alter cell signaling pathways, gene expression, and cellular metabolism. For example, its presence in synthetic peptides can modulate the activity of signaling molecules and receptors, leading to changes in cellular responses .
Molecular Mechanism
The molecular mechanism of this compound involves its role as a protecting group in peptide synthesis. At the molecular level, it binds to amino groups of amino acids, preventing them from reacting with other molecules during peptide bond formation. This selective protection allows for the stepwise synthesis of peptides. The Cbz group can be removed under specific conditions, such as catalytic hydrogenation, to yield the desired peptide product . Additionally, this compound can influence enzyme activity by acting as a substrate or inhibitor, depending on the context of the biochemical reaction.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is relatively stable under standard storage conditions but can degrade under extreme conditions such as high temperatures or acidic environments . Long-term studies have shown that this compound maintains its protective function in peptide synthesis over extended periods, although its efficiency may decrease with prolonged exposure to harsh conditions.
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. At low doses, it is generally well-tolerated and can effectively participate in peptide synthesis without causing significant adverse effects. At high doses, there may be toxic or adverse effects, including potential disruptions in normal metabolic processes . Threshold effects have been observed, where the compound’s efficacy in peptide synthesis plateaus beyond a certain concentration, indicating an optimal dosage range for its use in biochemical applications.
Metabolic Pathways
This compound is involved in metabolic pathways related to amino acid and peptide metabolism. It interacts with enzymes such as aminopeptidases and carboxypeptidases, which are responsible for cleaving peptide bonds and modifying peptides . These interactions can affect metabolic flux and the levels of various metabolites within cells. The compound’s role in these pathways highlights its importance in regulating protein synthesis and degradation.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate its uptake into cells and its localization to specific cellular compartments where peptide synthesis occurs . The compound’s distribution is influenced by its chemical properties, such as solubility and affinity for transport proteins.
Subcellular Localization
This compound is primarily localized in the cytoplasm, where it participates in peptide synthesis. Its activity and function are influenced by its subcellular localization, as it needs to be in proximity to ribosomes and other components of the protein synthesis machinery . Targeting signals and post-translational modifications may direct this compound to specific compartments or organelles, enhancing its efficiency in peptide synthesis.
properties
IUPAC Name |
(2S)-3-methyl-2-[methyl(phenylmethoxycarbonyl)amino]butanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c1-10(2)12(13(16)17)15(3)14(18)19-9-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3,(H,16,17)/t12-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNEHOKZDWLJKHP-LBPRGKRZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)N(C)C(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)O)N(C)C(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00426827 | |
Record name | Cbz-N-methyl-L-valine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00426827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42417-65-2 | |
Record name | N-Methyl-N-[(phenylmethoxy)carbonyl]-L-valine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42417-65-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cbz-N-methyl-L-valine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00426827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | L-Valine, N-methyl-N-[(phenylmethoxy)carbonyl] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.129.184 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.